Cas no 109637-87-8 (Riboflavin 5-phosphorothioate)
Riboflavin 5-phosphorothioate structure
Product Name:Riboflavin 5-phosphorothioate
CAS No:109637-87-8
MF:C17H21N4O8PS
MW:472.409403562546
CID:235880
PubChem ID:194827
Update Time:2025-04-19
Riboflavin 5-phosphorothioate Chemical and Physical Properties
Names and Identifiers
-
- Riboflavin 5-phosphorothioate
- 1-(2,4,5-trichlorophenoxy)propan-2-yl 2-(2,4,5-trichlorophenoxy)acetate
- riboflavin 5'-phosphorothioate
- 1-(2,4,5-trichlorophenoxy)propan-2-yl(2,4,5-trichlorophenoxy)acetate
- AC1L5EQ9
- AC1Q3QTN
- AR-1B0092
- KST-1A9814
- NSC16781
- NSC-16781
- 5'-Fmns
- 109637-87-8
- riboflavin 5/'-phosphorothioate
- 10-[(2R,3R,4S)-5-dihydroxyphosphinothioyloxy-2,3,4-trihydroxypentyl]-7,8-dimethylbenzo[g]pteridine-2,4-dione
- 1-Deoxy-1-(4-hydroxy-7,8-dimethyl-2-oxobenzo[g]pteridin-10(2H)-yl)-5-O-thiophosphonopentitol
- DTXSID60911269
-
- Inchi: 1S/C17H21N4O8PS/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(26)19-15)5-11(22)14(24)12(23)6-29-30(27,28)31/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,20,25,26)(H2,27,28,31)/t11-,12+,14-/m1/s1
- InChI Key: BVDKANIIUDRDSK-MBNYWOFBSA-N
- SMILES: S=P(O)(O)OC[C@@H]([C@@H]([C@@H](CN1C2C(C(NC(N=2)=O)=O)=NC2C=C(C)C(C)=CC1=2)O)O)O
Computed Properties
- Exact Mass: 472.08193
- Monoisotopic Mass: 472.08177181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 848
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 217Ų
Experimental Properties
- PSA: 184.51
Riboflavin 5-phosphorothioate Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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